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Compound of Interest

Compound Name: 4,4'-Dinitrocarbanilide-d8

Cat. No.: B565505

This guide provides comprehensive technical information on 4,4'-Dinitrocarbanilide-d8 (DNC-
d8), a deuterated analog of 4,4'-Dinitrocarbanilide (DNC). It is intended for researchers,
scientists, and drug development professionals who utilize stable isotope-labeled compounds
in their studies. DNC is the primary marker residue for the anticoccidial drug Nicarbazin, and
DNC-d8 is crucial as an internal standard for its quantitative analysis.

Physicochemical Properties

4,4'-Dinitrocarbanilide-d8 is a synthetic, isotopically labeled form of DNC where eight
hydrogen atoms on the phenyl rings have been replaced with deuterium. This substitution
results in a higher molecular weight compared to the endogenous compound, which allows for
its differentiation in mass spectrometry-based analyses.

Table 1: Comparative Physicochemical Data
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Property 4.4'-Dinitrocarbanilide-d8 4.,4'-Dinitrocarbanilide
Molecular Formula C13H2DsN4Os[1] C13H10N4Os[2]

Molecular Weight 310.29 g/mol [1][3][4] 302.24 g/mol [2]

CAS Number 1156508-87-0[1][3] 587-90-6[2]

Appearance Yellow Solid[1] Yellow needles[5]

Purity >98%[1][3] Not specified

N,N'-Bis(p-nitrophenyl)urea-d8,  N,N'-Bis(4-nitrophenyl)urea,

Synonyms
DNC-d8[1] DNCI2][5]

Experimental Protocol: Quantification of 4,4'-
Dinitrocarbanilide in Chicken Tissue using LC-
MS/IMS

The following protocol is a detailed methodology for the determination and identification of 4,4'-
Dinitrocarbanilide (DNC) in chicken tissues by Liquid Chromatography with Tandem Mass
Spectrometry (LC-MS/MS), utilizing DNC-d8 as an internal standard.[6][7]

1. Preparation of Standard Solutions:

e DNC-d8 Internal Standard Stock Solution (1.0 mg/mL): Dissolve 10 mg of DNC-d8 in a 10
mL volumetric flask with dimethylformamide (DMF) and mix thoroughly.[6][7]

e DNC-d8 Internal Standard Working Solution (1.0 pg/mL): Perform a 1000-fold dilution of the
DNC-d8 stock solution with acetonitrile (ACN).[6][7]

¢ Nicarbazin Stock Standard Solution (1000 pg/mL DNC): Accurately weigh the equivalent of
100.0 mg of DNC from a nicarbazin reference standard and transfer it to a 100 mL volumetric
flask. Dissolve with sonication in DMF and dilute to volume.[7][8]

e Nicarbazin Intermediate Standard Solution (10 pug/mL DNC): Perform a 100-fold dilution of
the nicarbazin stock solution with ACN.[6][7]

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.achemtek.com/products/msk7114d8
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dinitrocarbanilide
https://www.achemtek.com/products/msk7114d8
https://www.xcessbio.com/products/m24272
https://www.medchemexpress.com/4-4-dinitrocarbanilide-d8.html
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dinitrocarbanilide
https://www.achemtek.com/products/msk7114d8
https://www.xcessbio.com/products/m24272
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dinitrocarbanilide
https://www.achemtek.com/products/msk7114d8
https://www.drugfuture.com/chemdata/4-4-Dinitrocarbanilide.html
https://www.achemtek.com/products/msk7114d8
https://www.xcessbio.com/products/m24272
https://www.achemtek.com/products/msk7114d8
https://pubchem.ncbi.nlm.nih.gov/compound/4_4_-Dinitrocarbanilide
https://www.drugfuture.com/chemdata/4-4-Dinitrocarbanilide.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9247702/
https://scispace.com/pdf/determination-and-identification-of-nicarbazin-measured-as-edq8wrbi.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9247702/
https://scispace.com/pdf/determination-and-identification-of-nicarbazin-measured-as-edq8wrbi.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9247702/
https://scispace.com/pdf/determination-and-identification-of-nicarbazin-measured-as-edq8wrbi.pdf
https://scispace.com/pdf/determination-and-identification-of-nicarbazin-measured-as-edq8wrbi.pdf
https://academic.oup.com/jaoac/article-pdf/105/4/1008/44281641/qsac011.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9247702/
https://scispace.com/pdf/determination-and-identification-of-nicarbazin-measured-as-edq8wrbi.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Nicarbazin Standard Curve Solutions: Prepare a calibration curve by diluting the
intermediate standard solution with ACN to achieve concentrations of 25, 50, 125, 500, 1250,
and 2500 ng/mL.[6][7]

. Sample Extraction:

Accurately weigh 5.00 £ 0.05 g of ground chicken tissue (muscle, liver, or skin with fat) into a
50 mL polypropylene centrifuge tube.[6]

Fortify the sample by adding 200 pL of the 1.0 pg/mL DNC-d8 internal standard working
solution.[6]

Add 10 £ 1 g of anhydrous sodium sulfate to the tube.[6]

Extract the tissue twice with ACN.[6]

Combine, filter, and dilute the extracts as needed for LC-MS/MS analysis.[6]
. LC-MS/MS Analysis:

Liquid Chromatography (LC) Conditions:

o Column Temperature: 30°C

o Flow Rate: 0.4 mL/min

o Injection Volume: 10 uL

o Mobile Phase A: Water with 1.0 mL formic acid and 0.38 g ammonium acetate per 1000
mL.

o Mobile Phase B: Methanol with 1.0 mL formic acid and 0.38 g ammonium acetate per
1000 mL.

o A gradient elution program is typically used.[7][8]

Mass Spectrometry (MS/MS) Conditions:
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[e]

Operating Mode: Negative ion, selected reaction monitoring (SRM)

DNC Determinative Transition: m/z 301.0 —» 136.7

o

[¢]

DNC ldentification Transition: m/z 301.0 - 106.9

[¢]

DNC-d8 Internal Standard Transition: m/z 308.7 — 140.6[7][8]

Logical Pathway: From Nicarbazin Administration to
DNC Degradation Product

The following diagram illustrates the progression from the administration of the anticoccidial
drug Nicarbazin to poultry, its metabolism leaving 4,4'-Dinitrocarbanilide (DNC) as a residue,
and the subsequent degradation of this residue into p-nitroaniline upon thermal processing of
the meat.

Drug Administration & Metabolism

Food Processing

Nicarbazin Metabolism in Poult 4,4'-Dinitrocarbanilide (DNC) Subjected to Heat Thermal Processing Degradation p-Nitroaniline
(Anticoccidial Drug) Residue in Tissue | (e.g., Cooking) (Degradation Product)

Click to download full resolution via product page

Figure 1: Transformation pathway of Nicarbazin residue.

This pathway highlights that the diphenylurea 4,4'-dinitrocarbanilide (DNC) is the residue of
concern found in the edible tissues of broilers that have been fed diets containing nicarbazin.[9]
Subsequent thermal processing of chicken meat containing DNC can lead to the formation of
p-nitroaniline.[9] The presence of p-nitroaniline has been confirmed in DNC-containing chicken
breast fillets subjected to various cooking methods.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://scispace.com/pdf/determination-and-identification-of-nicarbazin-measured-as-edq8wrbi.pdf
https://academic.oup.com/jaoac/article-pdf/105/4/1008/44281641/qsac011.pdf
https://www.benchchem.com/product/b565505?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/31322885/
https://pubmed.ncbi.nlm.nih.gov/31322885/
https://pubmed.ncbi.nlm.nih.gov/31322885/
https://www.benchchem.com/product/b565505?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b565505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

. achemtek.com [achemtek.com]
. 4,4'-Dinitrocarbanilide | C13H10N405 | CID 9509 - PubChem [pubchem.ncbi.nim.nih.gov]
. Xcessbio.com [xcessbio.com]

. medchemexpress.com [medchemexpress.com]

°
[6)] H w N -

. 4,4'-Dinitrocarbanilide [drugfuture.com]

o 6. Determination and Identification of Nicarbazin, Measured as 4,4'-Dinitrocarbanilide (DNC),
in Chicken Tissues by Liquid Chromatography With Tandem Mass Spectrometry: Final Action
2013.07 - PMC [pmc.ncbi.nlm.nih.gov]

e 7. scispace.com [scispace.com]
¢ 8. academic.oup.com [academic.oup.com]

¢ 9. Detection of p-Nitroaniline Released from Degradation of 4,4'-Dinitrocarbanilide in Chicken
Breast during Thermal Processing - PubMed [pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide on 4,4'-Dinitrocarbanilide-
d8]. BenchChem, [2025]. [Online PDF]. Available at:
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ds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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